BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Common mistakes when using a PSM-5 TAM
panel

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ON 146040

Cat. No.: B1139225

PSM-5 TAM Panel Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals utilizing the PSM-5
TAM (Penetrant System Monitor) panel. The PSM-5 panel is a critical tool for monitoring the
performance of liquid penetrant inspection systems by detecting sudden changes in the
process.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of the PSM-5 TAM panel.
Issue 1: Inability to Detect Smaller Starburst Indications (e.g., Starbursts 4 and 5)

Q: Why can't | see the smaller, finer starburst indications on the PSM-5 panel?

A: This is a common issue that can point to several problems within your penetrant system or
with the panel itself. The primary causes are often related to improper panel preparation, issues
with the developer application, or contamination.

Possible Causes & Solutions
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Cause

Solution

Improper Pre-processing

Ensure the panel is completely clean and dry
before applying the penetrant. Any residual
solvent or moisture in the fine cracks can inhibit

penetrant entry.

Developer Application Issues

An incorrect developer application layer can
obscure fine indications. Verify that the
developer is applied according to the

established baseline procedure.

Clogged Cracks

Over time, the fine cracks of the panel can
become clogged with penetrant or developer
residue, preventing new penetrant from
entering. If clogging is suspected, perform a

thorough cleaning of the panel.

Penetrant System Degradation

A sudden inability to see indications that were
previously visible could signal a problem with
the penetrant materials themselves, such as

contamination.

Troubleshooting Workflow for Undetected Starbursts
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Start: Starbursts 4 & 5
not visible

Action: Re-clean and dry the panel properly.
Refer to cleaning protocol.

Action: Review and correct the
developer application technique.

Action: Perform a thorough cleaning Investigate penetrant system for
(e.g., ultrasonic bath or solvent soak). contamination or degradation.

End: Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting flowchart for invisible starbursts.
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Issue 2: Excessive Background Fluorescence

Q: The grit-blasted side of my panel shows excessive background fluorescence. What does
this indicate?

A: High background fluorescence on the washability test area can indicate a number of issues
with your penetrant system, particularly with the washing or emulsification steps.

Possible Causes & Solutions

Cause Solution

For hydrophilic emulsifier systems, an overly
Over-dilution of Emulsifier diluted emulsifier may not effectively remove

excess penetrant.

Insufficient emulsifier dwell time will result in

Shortened Emulsifier Times ]
incomplete removal of the surface penetrant.

In some systems, a pre-wash step is necessary
Absence of a Pre-wash to remove the bulk of the surface penetrant

before emulsification.

Contamination in your penetrant or emulsifier

Contaminated Materials )
can lead to increased background fluorescence.

Frequently Asked Questions (FAQs)

Q: Is the PSM-5 TAM panel used to measure the sensitivity of a penetrant system?

A: No, this is a common misconception. The PSM-5 panel is not a sensitivity comparison tool;
its purpose is to detect sudden changes in the performance of a liquid penetrant inspection

system.
Q: How often should the PSM-5 TAM panel be used?

A: The panel should be processed at the beginning of each shift to verify the system's
performance. It should also be used anytime the system'’s reliability is in question.
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Q: What is the proper way to clean and store the PSM-5 TAM panel?

A: The panel should be cleaned immediately after each use to prevent the cracks from
clogging. For storage, immerse the panel in a fast-evaporating solvent such as acetone in a
sealed container.

Q: Can | use the same PSM-5 panel for different penetrant systems?

A: It is recommended to use a separate panel for each penetrant system to avoid false or
misleading results.

Q: What should | do when | receive a new PSM-5 TAM panel?

A: When you receive a new panel, you should establish a baseline by processing it with fresh,
unused penetrant materials. Document the results, including the number of visible starbursts
and the background appearance, with a 1:1 scale color photograph for future comparisons.

Experimental Protocols
Protocol 1: Standard PSM-5 TAM Panel Processing

This protocol outlines the standard procedure for using the PSM-5 panel to monitor a liquid
penetrant system.

e Preparation:

o

Remove the panel from its solvent storage.

o

Wipe the panel with a clean, lint-free cloth before the solvent evaporates to prevent
streaking.

(¢]

Dry the panel completely. For best results, use an air-circulating oven at 60-70°C for 15
minutes. Alternatively, a compressed air blast (<25 psi) can be used.

o

Allow the panel to cool to below 38°C before applying penetrant.

e Processing:
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o Apply the penetrant and process the panel in the same manner as your production parts.

o To test the robustness of your system, you can use the most adverse processing
parameters, such as the minimum allowable penetrant dwell time and the maximum
allowable wash time.

o Evaluation:

o After the development step, evaluate the panel and compare the results to your
established baseline photograph. Note any changes in the number of visible starbursts,
their brightness, or the background fluorescence.

e Post-use Cleaning and Storage:
o Immediately after evaluation, remove the developer residue with a lint-free cloth.
o Return the panel to its solvent storage container.

Standard PSM-5 Panel Workflow
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¢ To cite this document: BenchChem. [Common mistakes when using a PSM-5 TAM panel].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139225#common-mistakes-when-using-a-psm-5-
tam-panel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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